Cas no 2124-74-5 (Benzeneacetonitrile, a-butyl-4-chloro-)

• Product Name: Benzeneacetonitrile, a-butyl-4-chloro-
• CAS No: 2124-74-5
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 270797
• PubChem ID: 11041961
• Update Time: 2025-04-19

Benzeneacetonitrile, a-butyl-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-butyl-4-chloro-
• 2-(4-chlorophenyl)hexanenitrile
• 2-(4-CHLOROPHENYL)-HEXANENITRILE
• (p-chlorophenyl)hexanenitrile
• 2-(2-FURYL)-2-(2-THIENYLSULPHONYL)ETHYLAMINE
• 2-(4-Chlor-phenyl)-capronitril
• Benzeneacetonitrile,a-butyl-4-chloro
• DTXSID00883799
• AB13881
• KENWYAZHACTWDC-UHFFFAOYSA-N
• BRD-A96241960-001-01-8
• 2-(4-Chlorophenyl)hexanenitrile (38)
• 2124-74-5
• AKOS015960493
• SCHEMBL9804979
• BDBM113806
• Benzeneacetonitrile, .alpha.-butyl-4-chloro-

• Inchi： 1S/C12H14ClN/c1-2-3-4-11(9-14)10-5-7-12(13)8-6-10/h5-8,11H,2-4H2,1H3
• InChI Key： KENWYAZHACTWDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C#N)CCCC

Computed Properties

• Exact Mass: 207.08100
• Monoisotopic Mass: 207.081477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 4.2

Experimental Properties

• Density: 1.071
• Boiling Point: 334.3°Cat760mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.521
• PSA: 23.79000
• LogP: 4.13738